Cas no 171008-76-7 (3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one)

3-(2,3-Dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one is a chromenone derivative with a benzodioxin substituent, exhibiting potential biological activity due to its structural features. The compound combines a chromen-4-one core with a dimethylaminomethyl group at the 8-position and a hydroxyl group at the 7-position, enhancing its solubility and interaction with biological targets. The 2,3-dihydrobenzodioxin moiety may contribute to improved metabolic stability and binding affinity. This structure suggests utility in pharmacological research, particularly in studies involving kinase inhibition or receptor modulation. Its well-defined synthetic route allows for consistent purity and scalability, making it a viable candidate for further investigation in medicinal chemistry applications.

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one structure

171008-76-7 structure

Product Name:3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one

CAS No:171008-76-7

MF:C₂₀H₁₉NO₅

MW:353.368565797806

CID:5405227

Update Time:2025-05-21

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one Chemical and Physical Properties

Names and Identifiers

- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylazaniumyl)methyl]-4-oxochromen-7-olate
- 4H-1-Benzopyran-4-one, 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-
- 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one
- Inchi： 1S/C20H19NO5/c1-21(2)10-14-16(22)5-4-13-19(23)15(11-26-20(13)14)12-3-6-17-18(9-12)25-8-7-24-17/h3-6,9,11,22H,7-8,10H2,1-2H3
- InChI Key： IYPYOSNUSXBFTR-UHFFFAOYSA-N
- SMILES： C1OC2=C(CN(C)C)C(O)=CC=C2C(=O)C=1C1=CC=C2OCCOC2=C1

Experimental Properties

Density: 1.342±0.06 g/cm3(Predicted)
Boiling Point: 544.1±50.0 °C(Predicted)
pka: 5.56±0.20(Predicted)

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Life Chemicals	F3385-0058-2μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	2μl	$57.0	2023-04-26
Life Chemicals	F3385-0058-5μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	5μl	$63.0	2023-04-26
Life Chemicals	F3385-0058-10μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	10μl	$69.0	2023-04-26
Life Chemicals	F3385-0058-20μmol	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	20μl	$79.0	2023-04-26
Life Chemicals	F3385-0058-1mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	1mg	$54.0	2023-04-26
Life Chemicals	F3385-0058-2mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	2mg	$59.0	2023-04-26
Life Chemicals	F3385-0058-3mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	3mg	$63.0	2023-04-26
Life Chemicals	F3385-0058-4mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	4mg	$66.0	2023-04-26
Life Chemicals	F3385-0058-5mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	5mg	$69.0	2023-04-26
Life Chemicals	F3385-0058-10mg	3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one	171008-76-7	90%+	10mg	$79.0	2023-04-26

3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one Related Literature

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Additional information on 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one

Comprehensive Profile of 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one (CAS No. 171008-76-7)

The compound 3-(2,3-dihydro-1,4-benzodioxin-6-yl)-8-[(dimethylamino)methyl]-7-hydroxy-4H-chromen-4-one (CAS 171008-76-7) is a structurally unique chromen-4-one derivative with a benzodioxin moiety, attracting significant interest in pharmaceutical and biochemical research. Its molecular framework combines a flavonoid-like core with a dimethylaminomethyl substitution, which enhances its potential bioactivity. Researchers have explored its applications in signal transduction modulation and enzyme inhibition, particularly in contexts like oxidative stress and cellular inflammation—topics trending in 2024 due to growing health-conscious consumer demand.

Recent studies highlight the compound’s role in kinase-targeted therapies, aligning with the surge in searches for "small molecule inhibitors" and "natural product derivatives." Its 7-hydroxy group and benzodioxin ring contribute to its antioxidant properties, a hot topic in anti-aging and neuroprotection research. Analytical techniques like HPLC and LC-MS are commonly employed to characterize its purity, a frequent query among lab professionals optimizing chromatographic methods for complex heterocycles.

The dimethylamino side chain in this molecule suggests potential blood-brain barrier permeability, sparking interest in "CNS drug development"—a keyword with high search volume in medicinal chemistry forums. Computational modeling (molecular docking) studies predict interactions with G-protein-coupled receptors, further driving academic curiosity. Notably, its low cytotoxicity profile in preliminary assays makes it a candidate for cosmeceutical formulations, tapping into the booming clean beauty market.

From a synthetic perspective, the chromen-4-one scaffold is accessible via Claisen-Schmidt condensation, followed by O-alkylation of the benzodioxin unit—a process detailed in patents focusing on green chemistry approaches. This aligns with industry shifts toward solvent-free reactions, a frequently searched term in sustainable chemistry circles. Stability studies under varying pH conditions (a concern for formulation scientists) indicate optimal storage at 4°C in amber glass, addressing common logistical questions.

In conclusion, CAS 171008-76-7 represents a multifaceted compound bridging drug discovery and material science. Its combination of hydrogen-bond donors and lipophilic fragments offers a case study in bioisosteric replacement strategies—an SEO-rich term in medicinal chemistry. As interest grows in multi-target therapeutics, this molecule’s structure-activity relationships continue to inspire innovation across disciplines.